Cas no 161691-23-2 (3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-)

• Product Name: 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-
• CAS No: 161691-23-2
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 109806
• PubChem ID: 11029828
• Update Time: 2025-04-18

3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-
• (7aS)-5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one
• 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-,(7aS)-(9CI)
• 161691-23-2
• (S)-2,3-Dihydro-1H-pyrrolizin-5(7aH)-one
• (8S)-5,6,7,8-Tetrahydropyrrolizin-3-one
• Pyrrolam A
• (S)-Pyrrolam A

• Inchi： 1S/C7H9NO/c9-7-4-3-6-2-1-5-8(6)7/h3-4,6H,1-2,5H2/t6-/m0/s1
• InChI Key： FVZBHZCORGROSI-LURJTMIESA-N
• SMILES： O=C1C=C[C@@H]2CCCN21

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines Pyrrolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines